Cas no 93647-48-4 (3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%))
3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%) Chemical and Physical Properties
Names and Identifiers
-
- hydroxy-[4-(4-hydroxy-3,5-diiodo-phenoxy)]-3,5-diiodophenylacetic acid
- 3,5,3´,5´-Tetraiodo Thyromandelic Acid
- 2-hydroxy-2-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]acetic acid
- 3,5,3',5'-Tetraiodo Thyromandelic Acid
- 4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodomandelic Acid
- A-Hydroxy-4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzeneacetic Acid
- 3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%)
- 2-Hydroxy-2-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)acetic acid
- 2-Hydroxy-2-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)acetic acid, (+/-)-
- UNII-701CVV6PLQ
- AKOS030254768
- BENZENEACETIC ACID, .ALPHA.-HYDROXY-4-(4-HYDROXY-3,5-DIIODOPHENOXY)-3,5-DIIODO-
- T4-hydroxyacetic acid
- Benzeneacetic acid, alpha-hydroxy-4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodo-
- Q27265806
- LEVOTHYROXINE SODIUM IMPURITY, T4-HYDROXYACETIC ACID- [USP IMPURITY]
- 93647-48-4
- HYDROXY-[4-(4-HYDROXY-3,5-DIIODOPHENOXY)-3,5-DIIODOPHENYL]-ACETIC ACID
- Levothyroxine sodium impurity, T4-hydroxyacetic acid- [USP]
- 701CVV6PLQ
- FT-0675073
-
- Inchi: 1S/C14H8I4O5/c15-7-3-6(4-8(16)12(7)20)23-13-9(17)1-5(2-10(13)18)11(19)14(21)22/h1-4,11,19-20H,(H,21,22)
- InChI Key: MORJGZQSVTUXOE-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C=1OC1C=C(C(=C(C=1)I)O)I)I)C(C(=O)O)O
Computed Properties
- Exact Mass: 763.65500
- Monoisotopic Mass: 763.6551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 86.99000
- LogP: 4.72090
3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T296170-1mg |
3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%) |
93647-48-4 | 1mg |
$ 224.00 | 2023-09-06 | ||
| TRC | T296170-5mg |
3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%) |
93647-48-4 | 5mg |
$ 1006.00 | 2023-09-06 | ||
| TRC | T296170-10mg |
3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%) |
93647-48-4 | 10mg |
$ 1771.00 | 2023-09-06 | ||
| A2B Chem LLC | AH83104-10mg |
HYDROXY-[4-(4-HYDROXY-3,5-DIIODO-PHENOXY)]-3,5-DIIODOPHENYLACETIC ACID |
93647-48-4 | 96 | 10mg |
$225.00 | 2024-07-18 | |
| A2B Chem LLC | AH83104-25mg |
HYDROXY-[4-(4-HYDROXY-3,5-DIIODO-PHENOXY)]-3,5-DIIODOPHENYLACETIC ACID |
93647-48-4 | 96% | 25mg |
$234.00 | 2024-07-18 | |
| A2B Chem LLC | AH83104-50mg |
HYDROXY-[4-(4-HYDROXY-3,5-DIIODO-PHENOXY)]-3,5-DIIODOPHENYLACETIC ACID |
93647-48-4 | 96% | 50mg |
$323.00 | 2024-07-18 | |
| A2B Chem LLC | AH83104-100mg |
HYDROXY-[4-(4-HYDROXY-3,5-DIIODO-PHENOXY)]-3,5-DIIODOPHENYLACETIC ACID |
93647-48-4 | 96 | 100mg |
$475.00 | 2024-07-18 | |
| A2B Chem LLC | AH83104-250mg |
HYDROXY-[4-(4-HYDROXY-3,5-DIIODO-PHENOXY)]-3,5-DIIODOPHENYLACETIC ACID |
93647-48-4 | 96% | 250mg |
$1078.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532766-50mg |
2-Hydroxy-2-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)acetic acid |
93647-48-4 | 98% | 50mg |
¥2301.00 | 2024-04-24 |
3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%) Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%)
Comprehensive Overview of 3,5,3',5'-Tetraiodo Thyromandelic Acid (CAS No 93647-48-4) and Its Applications
3,5,3',5'-Tetraiodo Thyromandelic Acid (CAS 93647-48-4) is a specialized organic compound with a purity of over 85%, widely recognized for its unique structural and functional properties. This iodinated derivative of thyromandelic acid has garnered significant attention in biochemical and pharmaceutical research due to its potential applications in metabolic studies and diagnostic assays. The compound's high iodine content makes it particularly valuable in radiopharmaceutical development and thyroid hormone research, aligning with current trends in precision medicine and targeted therapies.
In recent years, the demand for high-purity biochemical reagents like 3,5,3',5'-Tetraiodo Thyromandelic Acid has surged, driven by advancements in proteomics and metabolomics. Researchers frequently search for compounds that can serve as molecular probes or enzyme inhibitors, and this compound fits the bill due to its ability to mimic thyroid hormone intermediates. Its role in signal transduction studies and hormone receptor binding assays further underscores its relevance in modern drug discovery pipelines.
One of the most frequently asked questions about CAS 93647-48-4 revolves around its stability and solubility. The compound exhibits moderate solubility in polar organic solvents such as DMSO and methanol, making it suitable for in vitro experiments. Its stability under controlled conditions (e.g., -20°C storage) ensures reliable performance in long-term studies, a critical factor for laboratories focusing on reproducible research—a hot topic in the scientific community.
From an industrial perspective, 3,5,3',5'-Tetraiodo Thyromandelic Acid is often explored for its potential in bioconjugation and labeling techniques. The compound's iodine atoms can be leveraged for radioisotope tagging, a technique increasingly used in imaging diagnostics and therapeutic monitoring. This aligns with the growing interest in non-invasive diagnostic tools, a trend amplified by the rise of AI-driven healthcare solutions.
Quality control is another area where 3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%) stands out. Rigorous HPLC and mass spectrometry analyses ensure batch-to-batch consistency, addressing the scientific community's demand for standardized reagents. This is particularly relevant given the increasing emphasis on data integrity and regulatory compliance in pharmaceutical research.
In summary, 3,5,3',5'-Tetraiodo Thyromandelic Acid (CAS No 93647-48-4) is a versatile compound with broad applications in biomedical research and diagnostic development. Its alignment with cutting-edge scientific trends—such as personalized medicine, molecular imaging, and high-throughput screening—ensures its continued relevance in both academic and industrial settings. As research into thyroid-related pathways expands, this compound is poised to play an even more critical role in advancing human health.
93647-48-4 (3,5,3',5'-Tetraiodo Thyromandelic Acid (>85%)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)